Cas no 2320885-46-7 (5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide
• CAS No: 2320885-46-7
• MF: C₁₄H₂₀FNO₆S
• MW: 349.375106811523
• CID: 5862695
• PubChem ID: 132451043
• Update Time: 2025-10-28

5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2320885-46-7
• AKOS040704645
• F6571-1963
• 5-fluoro-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-methoxybenzenesulfonamide
• 5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide
• 5-fluoro-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]-2-methoxybenzenesulfonamide

• Inchi： 1S/C14H20FNO6S/c1-20-12-3-2-11(15)8-13(12)23(18,19)16-9-14(22-7-5-17)4-6-21-10-14/h2-3,8,16-17H,4-7,9-10H2,1H3
• InChI Key： WYBOFRYBLQBQFQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(NCC1(COCC1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 349.09953669g/mol
• Monoisotopic Mass: 349.09953669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103Ų

Additional information on 5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide

Recent Advances in the Study of 5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide (CAS: 2320885-46-7)

The compound 5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide (CAS: 2320885-46-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative exhibits promising pharmacological properties, particularly in the context of targeted therapy and drug development. The unique structural features of this compound, including the fluoro and methoxy substituents on the benzene ring, along with the hydroxyethoxyoxolane moiety, contribute to its potential as a bioactive molecule.

Recent studies have focused on elucidating the mechanism of action of this compound, particularly its interactions with specific biological targets. Preliminary findings suggest that it may act as a potent inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its solubility and bioavailability profiles have been optimized through structural modifications, enhancing its therapeutic potential.

One of the key advancements in the research of this compound is its application in cancer therapy. In vitro and in vivo studies have demonstrated its efficacy in inhibiting the proliferation of cancer cells, particularly those resistant to conventional treatments. The compound's ability to modulate signaling pathways associated with cell survival and apoptosis has been a focal point of recent investigations. These findings underscore its potential as a novel chemotherapeutic agent.

Another area of interest is the compound's role in neurodegenerative diseases. Researchers have explored its neuroprotective effects, with promising results in models of Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier and exert anti-inflammatory and antioxidant effects has positioned it as a potential therapeutic option for these debilitating conditions.

In summary, the latest research on 5-fluoro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-methoxybenzene-1-sulfonamide (CAS: 2320885-46-7) highlights its multifaceted pharmacological properties and therapeutic potential. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in medicine. The compound represents a significant advancement in the development of targeted therapies for a range of diseases, offering hope for improved treatment outcomes.